Cas no 1210-03-3 ( )

structure
Product name:
CAS No:1210-03-3
MF:C14H11NO
MW:209.243243455887
CID:895815
Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-4H-benzo[f]quinolin-1-one
- 1-Hydroxy-3-methyl-benzo<
- 3-hydroxy-1-methylbenzo< f> quinoline
- 3-methyl-1,2-benzisoxazole
- 3-methyl-benz[d]isoxazole
- 3-methylbenzisoxazole
- 3-Methylbenzo[d]isoxazole
- 3-Methyl-benzo[d]isoxazole
- 3-Methyl-benzo[f]chinolin-1-ol
- 3-Methylindoxazene
- 4-Hydroxy-5:6-benzo-chinaldin
- AC1N3OR5
- AC1Q2QBH
- AG-F-63936
- SureCN12331
- T5426110
-
-
Computed Properties
- Exact Mass: 209.084
- Monoisotopic Mass: 209.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.201g/cm3
- Boiling Point: 379ºC at 760 mmHg
- Flash Point: 160.3ºC
- Refractive Index: 1.656
- PSA: 32.86000
- LogP: 3.40200
Related Literature
-
Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 7935-7938
-
3. Yolk/shell nanoparticles: new platforms for nanoreactors, drug delivery and lithium-ion batteriesJian Liu,Shi Zhang Qiao,Jun Song Chen,Xiong Wen (David) Lou,Xianran Xing,Gao Qing (Max) Lu Chem. Commun., 2011,47, 12578-12591
-
Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
-
5. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
1210-03-3 ( ) Related Products
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- 698982-05-7(5-Hydroxy-2,7-dimethylquinoline)
- 613-21-8(2-Methylquinolin-6-ol)
- 165112-03-8(2-Methylquinolin-7-ol)
- 607-67-0(2-methylquinolin-4-ol)
- 607-72-7(2-Methylquinolin-5-ol)
- 54584-22-4(2-Methyl-1H-indol-6-ol)
- 15644-84-5(2,7-Dimethylquinolin-4-ol)
- 2126178-06-9(tert-butyl N-[(1-benzyl-6-fluoro-1,2,3,4-tetrahydroquinolin-3-yl)methyl]carbamate)
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